N-(1-((3r,5r,7r)-adamantan-1-yl)ethyl)-2-(dimethylamino)acetamide hydrochloride
Description
N-(1-((3r,5r,7r)-adamantan-1-yl)ethyl)-2-(dimethylamino)acetamide hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Scientific Research Applications
Sure! Here’s a comprehensive analysis of the scientific research applications of N-(1-((3r,5r,7r)-adamantan-1-yl)ethyl)-2-(dimethylamino)acetamide hydrochloride:
Neuroprotective Agents
This compound has shown potential as a neuroprotective agent. Research indicates that it can protect neurons from damage caused by oxidative stress and excitotoxicity, which are common in neurodegenerative diseases like Alzheimer’s and Parkinson’s . Its unique structure allows it to cross the blood-brain barrier effectively, making it a promising candidate for further studies in neuroprotection.
Antiviral Research
N-(1-((3r,5r,7r)-adamantan-1-yl)ethyl)-2-(dimethylamino)acetamide hydrochloride has been explored for its antiviral properties. Studies have demonstrated its efficacy against various viral strains, including influenza and coronaviruses . Its mechanism involves inhibiting viral replication, which could be crucial in developing new antiviral therapies.
Pain Management
This compound is being investigated for its analgesic properties. It interacts with the central nervous system to modulate pain perception, potentially offering a new avenue for pain management, especially in chronic pain conditions . Its effectiveness in reducing pain without the addictive properties of opioids makes it a significant focus of research.
Drug Delivery Systems
Due to its unique chemical structure, N-(1-((3r,5r,7r)-adamantan-1-yl)ethyl)-2-(dimethylamino)acetamide hydrochloride is being explored as a component in drug delivery systems. Its ability to cross biological barriers and its stability make it an excellent candidate for delivering therapeutic agents to specific sites in the body.
These applications highlight the diverse potential of N-(1-((3r,5r,7r)-adamantan-1-yl)ethyl)-2-(dimethylamino)acetamide hydrochloride in various fields of scientific research. Each application offers a unique avenue for further exploration and development.
properties
IUPAC Name |
N-[1-(1-adamantyl)ethyl]-2-(dimethylamino)acetamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H28N2O.ClH/c1-11(17-15(19)10-18(2)3)16-7-12-4-13(8-16)6-14(5-12)9-16;/h11-14H,4-10H2,1-3H3,(H,17,19);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNNYNQHQFVIHCY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C12CC3CC(C1)CC(C3)C2)NC(=O)CN(C)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H29ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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